Cas no 1188025-94-6 (Ethyl 7-methoxybenzo[d]thiazole-2-carboxylate)

• Product Name: Ethyl 7-methoxybenzo[d]thiazole-2-carboxylate
• CAS No: 1188025-94-6
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 4816658
• Update Time: 2025-10-30

Ethyl 7-methoxybenzo[d]thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-methoxybenzo[d]thiazole-2-carboxylate
• Ethyl 7-methoxybenzothiazole-2-carboxylate

• Inchi： 1S/C11H11NO3S/c1-3-15-11(13)10-12-7-5-4-6-8(14-2)9(7)16-10/h4-6H,3H2,1-2H3
• InChI Key： PGXWRPXZHYFYAL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=NC2C=CC=C(C1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• XLogP3: 2.9
• Topological Polar Surface Area: 76.7

Additional information on Ethyl 7-methoxybenzo[d]thiazole-2-carboxylate

Ethyl 7-methoxybenzo[d]thiazole-2-carboxylate (CAS No. 1188025-94-6): A Comprehensive Overview

Ethyl 7-methoxybenzo[d]thiazole-2-carboxylate (CAS No. 1188025-94-6) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug discovery and development. This compound belongs to the benzothiazole class, which has garnered considerable attention due to its broad spectrum of biological activities. The structural features of Ethyl 7-methoxybenzo[d]thiazole-2-carboxylate make it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of this compound consists of a benzo[d]thiazole core, which is a fused heterocyclic system comprising a benzene ring and a thiazole ring. The presence of an ester group at the 2-position and a methoxy substituent at the 7-position enhances its pharmacological potential. These functional groups contribute to the compound's ability to interact with various biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in benzothiazole derivatives due to their demonstrated efficacy in treating a variety of diseases. Research has shown that compounds containing the benzo[d]thiazole moiety exhibit anti-inflammatory, antimicrobial, antiviral, and anticancer properties. Specifically, Ethyl 7-methoxybenzo[d]thiazole-2-carboxylate has been studied for its potential role in modulating enzymatic pathways and inhibiting key proteins involved in disease progression.

One of the most compelling aspects of Ethyl 7-methoxybenzo[d]thiazole-2-carboxylate is its ability to serve as a building block for more complex molecules. Chemists have leveraged this compound to synthesize derivatives with enhanced bioavailability and improved target specificity. For instance, modifications at the ester group have been explored to enhance metabolic stability, while the methoxy substituent has been investigated for its role in enhancing binding affinity to biological receptors.

The synthesis of Ethyl 7-methoxybenzo[d]thiazole-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the benzo[d]thiazole core efficiently. These methods ensure high yields and purity, which are crucial for pharmaceutical applications.

Recent studies have highlighted the therapeutic potential of Ethyl 7-methoxybenzo[d]thiazole-2-carboxylate in oncology. Researchers have identified its ability to inhibit kinases and other enzymes that are overexpressed in cancer cells. This has led to its incorporation into several drug discovery programs aimed at developing next-generation anticancer agents. The compound's mechanism of action involves disrupting critical signaling pathways that drive tumor growth and proliferation.

Beyond oncology, Ethyl 7-methoxybenzo[d]thiazole-2-carboxylate has shown promise in treating inflammatory diseases. Its anti-inflammatory properties are attributed to its ability to modulate cytokine production and inhibit inflammatory enzymes such as COX-2 and LOX. These findings make it a attractive candidate for developing novel anti-inflammatory drugs that could offer alternatives to existing therapies.

The pharmacokinetic profile of Ethyl 7-methoxybenzo[d]thiazole-2-carboxylate is another area of active research. Studies have focused on optimizing its absorption, distribution, metabolism, and excretion (ADME) properties. By fine-tuning its chemical structure, researchers aim to enhance its bioavailability and reduce potential side effects. This is crucial for translating preclinical findings into effective clinical treatments.

In conclusion, Ethyl 7-methoxybenzo[d]thiazole-2-carboxylate (CAS No. 1188025-94-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug discovery across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative treatments for human diseases.